![molecular formula C5H4BrNO3 B1452819 Methyl 3-bromoisoxazole-5-carboxylate CAS No. 272773-11-2](/img/structure/B1452819.png)
Methyl 3-bromoisoxazole-5-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of Methyl 3-bromoisoxazole-5-carboxylate is complex. The molecular formula is C5H4BrNO3 . The InChI code is 1S/C5H4BrNO3/c1-9-5(8)3-2-4(6)10-7-3/h2H,1H3 .Chemical Reactions Analysis
Isoxazole, a five-membered heterocyclic moiety, is commonly found in many commercially available drugs . It is significant in the field of drug discovery, and various novel synthetic techniques are in use for isoxazole synthesis . Most synthetic methods employ Cu (I) or Ru (II) as catalysts for (3 + 2) cycloaddition reaction .Physical And Chemical Properties Analysis
Methyl 3-bromoisoxazole-5-carboxylate has a molecular weight of 206 . It is a powder in physical form .Scientific Research Applications
Drug Discovery and Medicinal Chemistry
Methyl 3-bromoisoxazole-5-carboxylate: is a valuable intermediate in the synthesis of various isoxazole derivatives. Isoxazole rings are a common feature in many commercially available drugs due to their biological activity . The compound’s utility in drug discovery stems from its ability to act as a versatile building block for creating diverse chemical structures that can interact with biological targets.
Metal-Free Synthetic Routes
The development of metal-free synthetic routes for isoxazoles is significant due to the drawbacks of metal-catalyzed reactions, such as high costs and toxicity . Methyl 3-bromoisoxazole-5-carboxylate can be used in eco-friendly synthetic strategies that avoid these issues, making it an important compound for sustainable chemistry practices.
Biological Activities of Oxazole Derivatives
Oxazole derivatives, which can be synthesized from Methyl 3-bromoisoxazole-5-carboxylate , exhibit a wide spectrum of biological activities. These activities include antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant properties . This makes the compound a key player in the development of new therapeutic agents.
Diversity-Oriented Synthesis
The compound is used in diversity-oriented synthesis (DOS), a strategy aimed at producing a wide array of chemical compounds with diverse structural features. DOS is particularly useful in the field of drug discovery, where a broad range of molecules is needed to find effective drugs .
Nanocatalysis
In the realm of nanocatalysis, Methyl 3-bromoisoxazole-5-carboxylate can be employed to create catalysts at the nanoscale. These catalysts can be used for various chemical reactions, including those that produce pharmaceuticals .
Sensing Applications
The chemical structure of Methyl 3-bromoisoxazole-5-carboxylate allows for its use in the design of sensors. These sensors can detect the presence of specific molecules, making the compound useful in analytical chemistry and environmental monitoring .
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 3-bromo-1,2-oxazole-5-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrNO3/c1-9-5(8)3-2-4(6)7-10-3/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DEZOJAAMBSHBIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=NO1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60677535 | |
Record name | Methyl 3-bromo-1,2-oxazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60677535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-bromoisoxazole-5-carboxylate | |
CAS RN |
272773-11-2 | |
Record name | Methyl 3-bromo-1,2-oxazole-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60677535 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.